Cas no 2172539-67-0 (6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride)

• Product Name: 6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride
• CAS No: 2172539-67-0
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5825496
• PubChem ID: 132398923
• Update Time: 2025-06-09

6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride
• EN300-1588151
• 6-(Aminomethyl)-3,4-dihydronaphthalen-1(2H)-one hydrochloride
• starbld0037532
• 6-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-one;hydrochloride
• 2172539-67-0

• Inchi： 1S/C11H13NO.ClH/c12-7-8-4-5-10-9(6-8)2-1-3-11(10)13;/h4-6H,1-3,7,12H2;1H
• InChI Key： NUZPLJVBAPSYSQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC(CN)=CC=2CCC1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride

Comprehensive Overview of 6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride (CAS No. 2172539-67-0)

The compound 6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride (CAS No. 2172539-67-0) is a chemically synthesized derivative of tetrahydronaphthalene, featuring an aminomethyl functional group. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the aminomethyl group enhances its reactivity, making it a valuable intermediate for the synthesis of more complex bioactive molecules.

In recent years, the demand for novel tetrahydronaphthalene derivatives has surged, driven by their utility in designing central nervous system (CNS) therapeutics. Researchers are particularly interested in how 6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride can be modified to target specific receptors or enzymes. Its structural flexibility allows for the creation of analogs that may exhibit improved pharmacokinetic properties, such as enhanced bioavailability or reduced toxicity.

The compound's CAS No. 2172539-67-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Users often inquire about its synthesis methods, solubility, and stability under various conditions. These queries highlight the need for detailed technical data, which is critical for laboratories aiming to incorporate this compound into their workflows. Additionally, its potential role in neurodegenerative disease research aligns with current trends in addressing Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, 6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride serves as a versatile building block. Its hydrochloride salt form improves handling and storage stability, a feature highly valued in industrial-scale production. The compound's crystalline structure and melting point are also subjects of interest, as these properties influence its purification and formulation processes.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the development of organic semiconductors. Its aromatic core and functional groups make it a candidate for designing conductive polymers or light-emitting materials. This interdisciplinary appeal further underscores its importance in both academic and industrial research.

In summary, 6-(aminomethyl)-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride (CAS No. 2172539-67-0) represents a multifaceted compound with broad applicability. Its role in drug discovery, material science, and biochemical research positions it as a key player in advancing scientific innovation. As research continues, this molecule is likely to remain a focal point for scientists exploring new therapeutic and technological frontiers.